Cas no 115305-07-2 ((22E)-stigmast-22-en-1-ol)

• Product name: (22E)-stigmast-22-en-1-ol
• CAS No: 115305-07-2
• MF: C₂₉H₅₀O
• MW: 414.706709384918
• CID: 1204422

(22E)-stigmast-22-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (22E)-stigmast-22-en-1-ol
• stigmast-22-en-1-ol, (22E)-
• LogP
• Stigmast-22-en-3-ol, (3α,5α,22E,24ξ)-

• Inchi： 1S/C29H50O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,19-27,30H,7,10-18H2,1-6H3/b9-8+
• InChI Key： CSVWWLUMXNHWSU-CMDGGOBGSA-N
• SMILES： CCC(C(C)C)/C=C/C(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)CC3)C)CC1)C)C

Computed Properties

• Exact Mass: 414.3864

Experimental Properties

• Density: 0.957±0.06 g/cm3(Predicted)
• Boiling Point: 492.7±14.0 °C(Predicted)
• PSA: 20.23
• pka: 15.14±0.70(Predicted)